Cas no 162022-85-7 (Pyrido[3,4-d]pyridazine,2-oxide)

• Product name: Pyrido[3,4-d]pyridazine,2-oxide
• CAS No: 162022-85-7
• MF: C₇H₅N₃O
• MW: 147.134100675583
• CID: 222025
• PubChem ID: 154770

Pyrido[3,4-d]pyridazine,2-oxide Chemical and Physical Properties

Names and Identifiers

• Pyrido[3,4-d]pyridazine,2-oxide
• 2-oxidopyrido[3,4-d]pyridazin-2-ium
• 2-Oxide pyrido(3,4-d)pyridazine
• AC1L4CYC
• CCRIS 7341
• CTK8H1546
• LS-189359
• Pyrido(3,4-d)pyridazine 2-oxide
• pyrido< 3,4-d> pyridazine 2-oxide
• SureCN5894317
• PYRIDO[3,4-D]PYRIDAZINE-2-OXIDE
• Pyrido[3,4-d]pyridazine, 2-oxide (9CI)
• 162022-85-7
• Pyrido(3,4-d)pyridazine, 2-oxide
• SCHEMBL5894317
• AKOS006276637
• 2TTM3GCG4P
• DTXSID90167292
• Pyrido[3,4-d]pyridazine 2-oxide

• Inchi： InChI=1S/C7H5N3O/c11-10-5-6-1-2-8-3-7(6)4-9-10/h1-5H
• InChI Key： FCTKKVJFTOQIOV-UHFFFAOYSA-N
• SMILES： [O-][N+]1=NC=C2C=NC=CC2=C1

Computed Properties

• Exact Mass: 147.04335
• Monoisotopic Mass: 147.043261791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• PSA: 52.72